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Compound of Interest

Compound Name:
Quinovic acid 3-O-beta-D-

glucoside

Cat. No.: B8261754 Get Quote

An In-depth Technical Guide to Quinovic Acid 3-
O-beta-D-glucoside
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Quinovic acid 3-O-beta-D-
glucoside, a naturally occurring triterpenoid glycoside. This document collates its fundamental

chemical properties, and explores its potential biological activities based on studies of closely

related compounds.

Core Compound Identification
Property Value

CAS Number 79955-41-2

Molecular Formula C₃₆H₅₆O₁₀

Molecular Weight 648.82 g/mol

Biological Activities and Potential Therapeutic
Applications
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While specific studies on Quinovic acid 3-O-beta-D-glucoside are limited, research on the

broader class of quinovic acid glycosides suggests significant anti-inflammatory and antiviral

properties. These compounds are primarily isolated from plants of the Rubiaceae family, such

as Uncaria tomentosa (Cat's Claw).

Anti-inflammatory Activity
Quinovic acid glycosides have demonstrated notable anti-inflammatory effects. A purified

fraction of these glycosides has been shown to be effective in animal models of hemorrhagic

cystitis. The proposed mechanism involves the modulation of inflammatory pathways, including

the downregulation of the P2X7 receptor and a subsequent decrease in the production of the

pro-inflammatory cytokine Interleukin-1 beta (IL-1β). Furthermore, studies on the aglycone,

quinovic acid, in a model for Alzheimer's disease indicated an upregulation of the Nrf2/HO-1

pathway, which is involved in the antioxidant response, and a downregulation of the pro-

inflammatory transcription factor NF-κB and IL-1β.

Antiviral Activity
In addition to their anti-inflammatory potential, quinovic acid glycosides have been investigated

for their antiviral activity. While specific quantitative data such as IC50 values for Quinovic
acid 3-O-beta-D-glucoside are not readily available in the reviewed literature, the general

class of compounds has shown promise in this area.

Experimental Protocols
Detailed experimental protocols for Quinovic acid 3-O-beta-D-glucoside are not extensively

documented. However, the methodologies employed for studying related quinovic acid

glycosides can serve as a foundational guide for future research.

General Protocol for Assessing Anti-inflammatory
Activity

Cell Culture: Human or murine macrophage cell lines (e.g., RAW 264.7) are cultured under

standard conditions.

Induction of Inflammation: Inflammation is induced by treating the cells with

lipopolysaccharide (LPS).
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Treatment: Cells are co-treated with varying concentrations of the quinovic acid glycoside.

Analysis of Inflammatory Markers: The levels of pro-inflammatory cytokines (e.g., TNF-α, IL-

6, IL-1β) in the cell culture supernatant are quantified using ELISA.

Western Blot Analysis: The expression levels of key proteins in inflammatory signaling

pathways (e.g., NF-κB, IκBα, P2X7 receptor) are determined by Western blotting to elucidate

the mechanism of action.

General Protocol for Assessing Antiviral Activity
Cell Culture and Virus Propagation: A suitable host cell line (e.g., Vero cells) is cultured and

infected with the virus of interest.

Treatment: The infected cells are treated with a range of concentrations of the quinovic acid

glycoside.

Quantification of Viral Replication: The extent of viral replication is assessed using methods

such as plaque reduction assays, quantitative PCR (qPCR) to measure viral RNA or DNA, or

ELISA to detect viral proteins.

Cytotoxicity Assay: A parallel cytotoxicity assay (e.g., MTT assay) is performed to ensure that

the observed antiviral effect is not due to toxicity to the host cells.

Signaling Pathways
Based on the available literature for related compounds, a potential signaling pathway for the

anti-inflammatory action of Quinovic acid 3-O-beta-D-glucoside is proposed below. This

pathway highlights the inhibition of the NF-κB signaling cascade, a central regulator of

inflammation.
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Proposed Anti-inflammatory Signaling Pathway of Quinovic Acid Glycosides

Quinovic Acid 3-O-beta-D-glucoside
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Caption: Proposed mechanism of anti-inflammatory action.
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Experimental Workflow for Bioactivity Screening
The following diagram outlines a general workflow for the initial screening and characterization

of the biological activities of Quinovic acid 3-O-beta-D-glucoside.
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Caption: General workflow for screening bioactivity.

Conclusion
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Quinovic acid 3-O-beta-D-glucoside represents a promising natural product for further

investigation, particularly in the fields of inflammation and virology. While direct evidence for its

biological activities is still emerging, the broader class of quinovic acid glycosides provides a

strong rationale for its potential therapeutic applications. Future research should focus on the

specific isolation and characterization of this compound, followed by rigorous in vitro and in

vivo studies to elucidate its precise mechanisms of action and therapeutic efficacy.

To cite this document: BenchChem. [Quinovic acid 3-O-beta-D-glucoside CAS number and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8261754#quinovic-acid-3-o-beta-d-glucoside-cas-
number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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